molecular formula C25H30N4O2S B2816922 2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 894886-46-5

2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

Cat. No. B2816922
CAS RN: 894886-46-5
M. Wt: 450.6
InChI Key: QYVDQYAEXKTWQM-UHFFFAOYSA-N
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Description

2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4O2S and its molecular weight is 450.6. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and structural characterization of related spirocyclic and heterocyclic compounds, indicating a broader interest in such molecules for their unique chemical properties. For instance, the development of metal- and oxidant-free routes for affording azaspiro[4.5]deca-6,9-diene-3,8-dione via photomediated iodinated spirocyclization showcases innovative approaches to construct complex molecular architectures (Yang et al., 2022).

Antiviral and Antimicrobial Activity

Several studies have been conducted on the antiviral and antimicrobial activities of spiro compounds and their derivatives. For instance, a new series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides were designed, synthesized, and evaluated for their antiviral agents, with findings indicating potential efficacy against influenza A/H3N2 virus (Apaydın et al., 2021).

Potential Therapeutic Applications

Research on triazaspirodecanone compounds, such as examination of 8-[3-[bis(4-fluorophenyl)amino]propyl]-1-aryl-1,3,8-triazaspiro[4.5]decan-4-ones, has provided insights into their potential as antipsychotic agents, highlighting the therapeutic possibilities of spirocyclic derivatives in neuropsychiatric disorders (Wise et al., 1985).

Methodological Innovations

Studies have also focused on methodological advances in the synthesis of spiro and heterocyclic compounds, demonstrating the diverse chemical reactions and strategies employed to create these complex molecules. For example, three-component heterocyclization involving pyrimidine-2,4,6(1H,3H,5H)-triones has been reported, yielding novel triazaspirodecane derivatives (Tyrkov et al., 2017).

properties

IUPAC Name

2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H30N4O2S/c1-4-17-32-23-22(19-9-11-20(31-3)12-10-19)27-25(28-23)13-15-29(16-14-25)24(30)26-21-8-6-5-7-18(21)2/h5-12H,4,13-17H2,1-3H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QYVDQYAEXKTWQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C)N=C1C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H30N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

450.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-methoxyphenyl)-3-(propylthio)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

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